Cas no 65566-69-0 (Theobromine-d3 (7-methyl-d3))

Theobromine-d3 (7-methyl-d3) structure
Theobromine-d3 (7-methyl-d3) structure
Product name:Theobromine-d3 (7-methyl-d3)
CAS No:65566-69-0
MF:C7H8N4O2
MW:180.16402053833
CID:1065786
PubChem ID:16120415

Theobromine-d3 (7-methyl-d3) Chemical and Physical Properties

Names and Identifiers

    • Theobromine-d3?(7-methyl-d3)
    • Theobromine-d3 (7-methyl-d3)
    • THEOBROMINE (3,7-DIMETHYLXANTHINE) (7-METHYL-D3, 98%)
    • Theobromine-d3 (1-methyl-d3)
    • Theobromine-d3
    • 3-methyl-7-(trideuteriomethyl)purine-2,6-dione
    • 65566-69-0
    • MS-22976
    • F93292
    • Theobromine-d3(7-methyl-d3)
    • CS-0255633
    • HY-N0138S1
    • SCHEMBL1495101
    • Inchi: 1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)
    • InChI Key: YAPQBXQYLJRXSA-UHFFFAOYSA-N
    • SMILES: CN1C(NC(=O)C2N(C([H])([H])[H])C=NC1=2)=O

Computed Properties

  • Exact Mass: 183.08355575g/mol
  • Monoisotopic Mass: 183.08355575g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2Ų
  • XLogP3: -0.8

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

Theobromine-d3 (7-methyl-d3) Security Information

Theobromine-d3 (7-methyl-d3) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T343803-2.5mg
Theobromine-d3 (7-methyl-d3)
65566-69-0
2.5mg
$ 523.00 2023-09-05
TRC
T343803-1mg
Theobromine-d3 (7-methyl-d3)
65566-69-0
1mg
$ 234.00 2023-09-05
A2B Chem LLC
AX39036-1mg
Theobromine-d3(7-methyl-d3)
65566-69-0 99%
1mg
$355.00 2024-04-19
TRC
T343803-5mg
Theobromine-d3 (7-methyl-d3)
65566-69-0
5mg
$ 981.00 2023-09-05
A2B Chem LLC
AX39036-10mg
Theobromine-d3(7-methyl-d3)
65566-69-0
10mg
$786.00 2023-12-30
A2B Chem LLC
AX39036-5mg
Theobromine-d3(7-methyl-d3)
65566-69-0 99%
5mg
$1060.00 2024-04-19

Recommend Articles

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd